Cas no 691841-02-8 (2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine)

2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a phenyl group and an ethanamine side chain. This structure imparts unique reactivity and binding properties, making it valuable in medicinal chemistry and material science applications. The oxadiazole moiety enhances metabolic stability and bioactivity, while the amine functionality allows for further derivatization or conjugation. Its rigid aromatic system contributes to strong intermolecular interactions, useful in designing ligands or functional materials. The compound is typically synthesized via cyclization reactions involving amidoximes and carboxylic acid derivatives. It serves as a versatile intermediate in the development of pharmaceuticals, agrochemicals, and specialty polymers.

2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine structure

691841-02-8 structure

Product Name:2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine

CAS No:691841-02-8

MF:C₁₀H₁₁N₃O

MW:189.213841676712

MDL:MFCD26959553

CID:1085156

PubChem ID:12551363

Update Time:2025-06-22

2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine
- 2-(5-PHENYL-1,2,4-OXADIAZOL-3-YL)ETHANAMINE XHCL H2O
- 2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethan-1-amine
- NCGC00475577-01
- 691841-02-8
- AKOS009040469
- [2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]amine hydrochloride hydrate
- SCHEMBL13615574
- CS-0364685
- BS-39462
- DB-337706
- MDL： MFCD26959553
- Inchi： 1S/C10H11N3O/c11-7-6-9-12-10(14-13-9)8-4-2-1-3-5-8/h1-5H,6-7,11H2
- InChI Key： LJMZXFYUBAAYIR-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC(CCN)=N1

Computed Properties

Exact Mass: 189.090211983g/mol
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 64.9Å²

2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine Pricemore >>

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TRC	P322415-50mg	2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethanamine	691841-02-8		50mg	$ 50.00	2022-06-03
TRC	P322415-100mg	2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethanamine	691841-02-8		100mg	$ 65.00	2022-06-03
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abcr	AB293880-250 mg	2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine hydrochloride hydrate; 95%	691841-02-8		250mg	€193.50	2023-04-26
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eNovation Chemicals LLC	Y1258350-1g	[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]amine hydrochloride hydrate	691841-02-8	95%	1g	$255	2024-06-06
1PlusChem	1P00J1XC-1g	[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]amine hydrochloride hydrate	691841-02-8	95%	1g	$187.00	2024-04-22
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abcr	AB293880-250mg	2-(5-Phenyl-1,2,4-oxadiazol-3-yl)ethanamine hydrochloride hydrate, 95%; .	691841-02-8	95%	250mg	€204.20	2024-06-09